Cas no 444582-90-5 (1-Boc-4-(2-carboxyphenyl)piperazine)

1-Boc-4-(2-carboxyphenyl)piperazine structure
444582-90-5 structure
Product Name:1-Boc-4-(2-carboxyphenyl)piperazine
CAS No:444582-90-5
Molecular Formula:C16H22N2O4
Molecular Weight:306.35688
MDL:MFCD04115068
CID:328252
PubChem ID:2756776

1-Boc-4-(2-carboxyphenyl)piperazine Properties

Names and Identifiers

    • 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid
    • 1-(2-carboxy-phenyl)-piperizine-4-carboxylic acid tert-butyl ester
    • 1-Piperazinecarboxylicacid, 4-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
    • 2-[4-(tert-Butoxycarbonyl)piperazino]benzoic acid
    • 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic acid
    • 1-Boc-4-(2-Carboxyphenyl)piperazine
    • 1-Boc-4-(2-carboxy-phenyl)-piperazine
    • 4-(2-carboxyphenyl)piperazine, 1-boc protected
    • SSBZXKJSOFJQBW-UHFFFAOYSA-N
    • DTXSID40373528
    • AB19561
    • 1-piperazinecarboxylic acid, 4-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
    • 7Z-7046
    • AKOS005765922
    • 4-(2-carboxyphenyl)piperazine-1-carboxylic acid tert-butyl ester
    • 1-(2-carboxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
    • A7058
    • 1-(2-carboxyphenyl)-4-Boc piperazine
    • 444582-90-5
    • FT-0604274
    • 1-boc-4-(2-carboxyphenyl)-piperazine
    • MFCD04115068
    • 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
    • 1-Piperazinecarboxylicacid,4-(2-carboxyphenyl)-,1-(1,1-dimethylethyl)ester
    • 4-(2-Carboxyphenyl)piperazine-1-carboxylic acid t-butyl ester
    • AMY21596
    • 2-(4-boc-piperazin-1-yl)benzoic acid
    • 4-(2-Carboxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoicacid
    • 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]benzoic acid
    • SCHEMBL110679
    • A10272
    • MDL: MFCD04115068
    • InChIKey: SSBZXKJSOFJQBW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C16H22N2O4/c1-16(2,3)22-15(21)18-10-8-17(9-11-18)13-7-5-4-6-12(13)14(19)20/h4-7H,8-11H2,1-3H3,(H,19,20)
    • SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC=C2C(=O)O

Computed Properties

  • Exact Mass: 306.15800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 306.158
  • Heavy Atom Count: 22
  • Complexity: 411
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.1A^2

Experimental Properties

  • LogP: 2.44480
  • PSA: 70.08000
  • Refractive Index: 1.561
  • Boiling Point: 458.9°C at 760 mmHg
  • Melting Point: 165 °C
  • Flash Point: 231.4°C
  • Density: 1.213

1-Boc-4-(2-carboxyphenyl)piperazine Security Information

1-Boc-4-(2-carboxyphenyl)piperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-4-(2-carboxyphenyl)piperazine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007287-1g
1-BOC-4-(2-CARBOXYPHENYL)PIPERAZINE
444582-90-5 96%
1g
$61.00 2025-02-21
A2B Chem LLC
AD28679-1g
1-Boc-4-(2-carboxyphenyl)piperazine
444582-90-5 96%
1g
$52.00 2024-04-20
Aaron
AR0072GJ-1g
1-BOC-4-(2-CARBOXYPHENYL)PIPERAZINE
444582-90-5 97%
1g
$61.00
abcr
AB151399-1 g
1-Boc-4-(2-carboxyphenyl)piperazine; 95%
444582-90-5
1g
€119.10 2023-05-09
Advanced ChemBlocks
P38054-1G
1-Boc-4-(2-carboxyphenyl)piperazine
444582-90-5 95%
1G
$70 2023-09-15
Alichem
A139001574-10g
2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid
444582-90-5 95%
10g
$264.00 2023-09-01
Apollo Scientific
OR0218-250mg
2-[4-(tert-Butoxycarbonyl)piperazin-1-yl]benzoic acid
444582-90-5
250mg
£20.00 2023-09-02
Chemenu
CM169587-10g
4-(2-Carboxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
444582-90-5 95%
10g
$224 2021-08-05
Crysdot LLC
CD11122612-1g
2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid
444582-90-5 95+%
1g
$40
eNovation Chemicals LLC
K12483-1g
1-(2-carboxyphenyl)-4-Boc piperazine
444582-90-5 >95%
1g
$395 2022-09-08

1-Boc-4-(2-carboxyphenyl)piperazine Synthesis

1-Boc-4-(2-carboxyphenyl)piperazine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:444582-90-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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